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Compound of Interest

Dimethyl 2,5-
Compound Name:
dibromohexanedioate

Cat. No. B1295253

For researchers, scientists, and professionals engaged in drug development and organic
synthesis, a comprehensive understanding of the physical and chemical properties of key
intermediates is paramount. This technical guide provides an in-depth overview of Dimethyl
2,5-dibromohexanedioate, a crucial building block in the synthesis of various organic
molecules. This document outlines its core physical properties, details experimental protocols
for its synthesis, and presents a visual representation of the synthetic workflow.

Core Physical Properties

Dimethyl 2,5-dibromohexanedioate, also known by its synonym Dimethyl 2,5-
dibromoadipate, is a white to off-white solid at room temperature.[1][2] Its key physical
characteristics are summarized in the table below, providing a ready reference for laboratory
and developmental applications.
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Property Value Source
Molecular Formula CsH12Br204 [31141[5]
Molar Mass 331.99 g/mol [3B1141[5]
Melting Point 75-76 °C [31[4]
Boiling Point 182 °C at 10 Torr [2][3]
Density Approximately 1.7 g/cm?3 [4]
Appearance White to off-white solid/powder (]
or crystals
CAS Number 868-72-4 [3][4]

Experimental Protocols: Synthesis of Dimethyl 2,5-
dibromohexanedioate

A common method for the synthesis of Dimethyl 2,5-dibromohexanedioate involves the
reaction of adipic acid with thionyl chloride followed by bromination. The following protocol is a
detailed representation of this synthetic procedure.

Materials:

Adipic acid

e Thionyl chloride

e Bromine

e Methanol

o Three-necked, round-bottomed flask

o Reflux condenser

» Constant-pressure dropping funnel
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Ice bath

Filtration apparatus

Procedure:

In a three-necked, round-bottomed flask equipped with a reflux condenser and a constant-
pressure dropping funnel, slowly add thionyl chloride to adipic acid.

Heat the reaction mixture to 80 °C and maintain for approximately 2 hours, or until the
evolution of gas ceases.

If solid adipic acid remains, continue the dropwise addition of thionyl chloride and maintain
the temperature until the reaction is complete.

Cool the reaction mixture in an ice bath.

Slowly add bromine dropwise to the cooled mixture. The formation of a white precipitate
should be observed.

Collect the white precipitate by filtration.

Purify the crude product by recrystallization from methanol to yield the final white, powdery
product.

Synthetic Workflow Diagram

The following diagram illustrates the logical flow of the synthesis of Dimethyl 2,5-

dibromohexanedioate from adipic acid.
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Caption: Synthesis workflow for Dimethyl 2,5-dibromohexanedioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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